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Compound Focus: m-Chlorocumene

CAS No.: 7073-93-0

Cat. No.: S1929357

Chemical Profile of m-Chlorocumene

The table below summarizes the key identified information for m-Chlorocumene (CAS Registry Number
7073-93-0) [1] [2] [3]:

Property Details

IUPAC Name 1-chloro-3-isopropylbenzene [3]

Molecular Formula CgH11CI[1] [3]

Molar Mass 154.64 g/mol [3]

CAS Registry Number 7073-93-0 [1] [2] [3]

Standard InChl Key MCGSDKVOKTWDRB-UHFFFAOYSA-N [1] [2]
Enthalpy of Reaction (ArH°) -0.80 % 0.20 kcal/mol (liquid phase) [2]

Synthesis Pathways
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For researchers, two primary theoretical synthesis routes starting from benzene have been discussed. Both
pathways involve multiple steps and require careful consideration of directing effects and functional group

transformations [4].
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m-Chlorocumene

Click to download full resolution via product page
Diagram: Two Theoretical Synthesis Routes for m-Chlorocumene.

Route 1: Nitration First is often considered more straightforward. The nitro group is a strong meta-
directing deactivator, which allows for controlled Friedel-Crafts alkylation at the meta position. The nitro

group is then converted to a chlorine atom via a Sandmeyer reaction [4].

Route 2: Acylation First utilizes the carboxylic acid group as a meta-directing and protecting group. This
route involves more steps but can offer better control over regioselectivity during chlorination. The final

steps involve building and then reducing the isopropyl alcohol to the alkane [4].

Experimental Considerations

The synthesis discussions are theoretical and derived from educational discourse [4]. Conducting these
reactions requires a high level of expertise in handling hazardous chemicals, specialized glassware, and
rigorous safety protocols. The final purification of m-chlorocumene from potential ortho and para isomers is

a significant practical challenge mentioned in the literature [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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